Cas no 3198-29-6 (1,2-Benzenedicarboxylicacid, ion(2-))

• Product Name: 1,2-Benzenedicarboxylicacid, ion(2-)
• CAS No: 3198-29-6
• MF: C₈H₄O₄
• MW: 164.11496257782
• CID: 309848
• Update Time: 2026-05-14

1,2-Benzenedicarboxylicacid, ion(2-) Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenedicarboxylicacid, ion(2-)
• phthalate
• Phthalate(2-)
• Phthalicacid, ion(2-) (8CI)

• Inchi： InChI=1S/C8H6O4/c9-7(10)5-3-1-2-4-6(5)8(11)12/h1-4H,(H,9,10)(H,11,12)/p-2
• InChI Key： XNGIFLGASWRNHJ-UHFFFAOYSA-L
• SMILES： O=C(C1=CC=CC=C1C([O-])=O)[O-]

Computed Properties

• Exact Mass: 164.011
• Monoisotopic Mass: 164.011
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2

Experimental Properties

• Boiling Point: 378.3°Cat760mmHg
• Flash Point: 196.7°C